Cas no 23429-92-7 (11-methyl-8-thia-1,10-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-13-one)

• Product Name: 11-methyl-8-thia-1,10-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-13-one
• CAS No: 23429-92-7
• MF: C₁₁H₈N₂OS
• MW: 216.259020805359
• CID: 3318576
• PubChem ID: 901810
• Update Time: 2025-04-21

11-methyl-8-thia-1,10-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-13-one Chemical and Physical Properties

Names and Identifiers

• 4H-PYRIMIDO[2,1-B]BENZOTHIAZOL-4-ONE, 2-METHYL-
• 2-methyl-4H-pyrimido[2,1-b][1,3]benzothiazol-4-one
• 11-methyl-8-thia-1,10-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-13-one
• F3267-0002
• SCHEMBL638369
• HMS1624O01
• 2-methyl-4H-pyrimido[2,1-b]benzothiazol-4-one
• 23429-92-7
• 2-methyl-4H-benzo[4,5]thiazolo[3,2-a]pyrimidin-4-one
• AKOS002250323
• AJ-077/37355008
• 2-methylpyrimido[2,1-b][1,3]benzothiazol-4-one

• Inchi： 1S/C11H8N2OS/c1-7-6-10(14)13-8-4-2-3-5-9(8)15-11(13)12-7/h2-6H,1H3
• InChI Key： HYVKJTBSXPDKLK-UHFFFAOYSA-N
• SMILES： S1C2=NC(C)=CC(N2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 216.03573406g/mol
• Monoisotopic Mass: 216.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles